3-(4-Formyl-2,6-dimethyl-phenyl)-propionic acid

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 3-(4-formyl-2,6-dimethylphenyl)propanoic acid
• InChI: InChI=1S/C12H14O3/c1-8-5-10(7-13)6-9(2)11(8)3-4-12(14)15/h5-7H,3-4H2,1-2H3,(H,14,15)
• InChI Key: KOMYMFNLWBSTIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CCC(=O)O)C)C=O

Description

3-(4-Formyl-2,6-dimethyl-phenyl)-propionic acid is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-(4-hydroxymethyl-2,6-dimethyl-phenyl)-propionic acid (960 mg, 4.6 mmol) in acetic acid (20 mL), MnO2 (1440 mg, 16.6 mmol) is added. The mixture is stirred at 80° C. for 4.5 h before it is filtered. The filtrate is evaporated and the crude product is purified by CC on silica gel eluting with DCM containing 8% of methanol to give 3-(4-formyl-2,6-dimethyl-phenyl)-propionic acid (800 mg) as a beige solid; LC-MS: tR=0.81 min; 1H NMR (D6-DMSO): δ 12.2 (s br, 1H), 9.86 (s, 1H), 7.52 (s, 2H), 2.93-2.85 (m, 2H), 2.38-2.30 (m, 8H).